3-(2-Ethylhexyloxycarbonyl)phenylsulfonamide

• Molecular Formula: C15H23NO4S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2-ethylhexyl 3-sulfamoylbenzoate
• InChI: InChI=1S/C15H23NO4S/c1-3-5-7-12(4-2)11-20-15(17)13-8-6-9-14(10-13)21(16,18)19/h6,8-10,12H,3-5,7,11H2,1-2H3,(H2,16,18,19)
• InChI Key: VKGHNDTZVDYPCU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC(=O)C1=CC(=CC=C1)S(=O)(=O)N

Description

3-(2-Ethylhexyloxycarbonyl)phenylsulfonamide is a useful research compound. Its molecular formula is C15H23NO4S and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

An ice-cooled solution of 460 g of 3-(2-ethylhexyloxycarbonyl)phenylsulfonyl chloride and 0.7 L of acetonitrile was added dropwise to 0.7 L of a 28% ammonia solution. The resultant mixture was stirred for 2 hours at room temperature. Thereafter, 0.7 L of water and 35 g of common salt were added thereto, followed by extraction with 1.0 L of ethyl acetate. The extract was washed with 0.5 L of diluted hydrochloric acid and 0.5 L of saturated brine and was then decolored with 20 g of active carbon. The active carbon was removed with Celite, and then the solvent was distilled off. 0.6 L of hexane was added and crystallized by cooling, and thus 338 g (1.08 mol, yield 77%) of 3-(2-ethylhexyloxycarbonyl)phenylsulfonamide was obtained m.p. 40° C. to 42° C.